Cas no 1803692-41-2 (3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803692-41-2
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4848531
• Update Time: 2025-05-20

3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c10-5-6-1-2-8(9(11)12)14-7(6)3-4-13/h1-2,9H,3,5H2
• InChI Key： LLDLASOGECDIAT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)F)N=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile

3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile, identified by the CAS number 1803692-41-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group at the 3-position, a difluoromethyl group at the 6-position, and an acetonitrile group at the 2-position. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of such substituted pyridines in drug discovery and development. The presence of the acetonitrile group, for instance, enhances the molecule's ability to participate in hydrogen bonding, which is crucial for bioavailability and target binding in pharmaceutical applications. Additionally, the bromomethyl and difluoromethyl groups introduce electronic and steric effects that can be exploited in designing molecules with specific pharmacokinetic profiles.

One of the most promising applications of 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile lies in its potential as a precursor for more complex bioactive compounds. Researchers have demonstrated that such substituted pyridines can serve as building blocks for constructing heterocyclic frameworks, which are essential in developing novel therapeutic agents. For instance, the bromomethyl group can act as a leaving group in substitution reactions, enabling the construction of diverse side chains that may enhance drug efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of advanced catalytic systems has significantly improved the efficiency and selectivity of these reactions, making it possible to produce high-purity samples suitable for both research and industrial applications. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing such compounds, reducing their ecological footprint.

The structural versatility of 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile has also made it a valuable tool in agrochemical research. Its ability to inhibit key enzymes involved in plant growth regulation has positioned it as a potential candidate for developing new classes of herbicides or fungicides. Field trials conducted under controlled conditions have shown promising results, indicating its potential to contribute to sustainable agricultural practices.

Furthermore, computational studies using molecular docking and quantum mechanics have provided deeper insights into the molecular interactions of this compound. These studies have revealed that the acetonitrile group plays a pivotal role in stabilizing interactions with biological targets, while the fluorinated substituents enhance lipophilicity without compromising solubility—a critical balance for drug design.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)pyridine-2-acetonitrile represents a significant advancement in organic synthesis and materials science. Its unique combination of functional groups makes it a versatile building block for developing innovative solutions across multiple industries. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.